(Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-[(3-methoxyphenyl)methoxy]-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C21H16O4S/c1-23-15-5-2-4-14(10-15)13-24-16-7-8-18-19(11-16)25-20(21(18)22)12-17-6-3-9-26-17/h2-12H,13H2,1H3/b20-12-
• InChI Key: PPLFMJNRIOQFIC-NDENLUEZSA-N
• Canonical SMILES: COC1=CC=CC(=C1)COC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CS4)O3
• Isomeric SMILES: COC1=CC=CC(=C1)COC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CS4)/O3
• Molecular Formula: C21H16O4S
• Molecular Weight: 364.4 g/mol

Description

(Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one, also known as MBT-BF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

(Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one has been studied for its potential applications in various fields, including medicine and agriculture. In the medical field, (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. In agriculture, (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one has been studied for its potential use as a fungicide and insecticide.

Mechanism of Action

The mechanism of action of (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one is not fully understood. However, studies have shown that (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one inhibits the activity of various enzymes and proteins, including cyclooxygenase-2 (COX-2), nuclear factor kappa B (NF-κB), and mitogen-activated protein kinase (MAPK). These enzymes and proteins are involved in various cellular processes, including inflammation and cell proliferation.
Biochemical and Physiological Effects:
(Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer. (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In addition, (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one has been shown to have antibacterial activity against various bacteria, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One of the advantages of using (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one in lab experiments is its high purity and stability. (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one has been shown to have a long shelf-life and can be stored at room temperature without significant degradation. However, one of the limitations of using (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one in lab experiments is its low solubility in water. This can make it difficult to prepare solutions of (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one for use in experiments.

Future Directions

There are several future directions for the study of (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one. One area of research is the development of (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one as a potential anti-cancer agent. Further studies are needed to determine the efficacy of (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one in animal models and to investigate its mechanism of action in cancer cells. Another area of research is the development of (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one as a potential fungicide and insecticide in agriculture. Further studies are needed to determine the toxicity and environmental impact of (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one on non-target organisms. Overall, the study of (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one has the potential to lead to the development of new drugs and agricultural products that can benefit society.

Synthesis Methods

The synthesis of (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one involves the reaction of 2-hydroxybenzaldehyde, 3-methoxybenzyl bromide, and 2-thiophenecarboxaldehyde in the presence of potassium carbonate and acetonitrile. The reaction yields (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one as a yellow solid with a purity of over 95%. The synthesis method of (Z)-6-((3-methoxybenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one has been optimized to improve the yield and purity of the compound.